Cas no 102996-33-8 (5-Chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile)

5-Chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile structure

102996-33-8 structure

Product Name:5-Chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile

CAS No:102996-33-8

MF:C₁₀H₅Cl₂N₃

MW:238.072799444199

CID:94846

PubChem ID:13537972

Update Time:2025-04-18

5-Chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile
- 5-chloro-1-(3-chlorophenyl)pyrazole-4-carbonitrile
- FT-0769116
- SCHEMBL10848629
- AKOS015899735
- DTXSID40543224
- 102996-33-8
- Inchi： 1S/C10H5Cl2N3/c11-8-2-1-3-9(4-8)15-10(12)7(5-13)6-14-15/h1-4,6H
- InChI Key： BEGYGQBZNZLVJZ-UHFFFAOYSA-N
- SMILES： ClC1=C(C#N)C=NN1C1C=CC=C(C=1)Cl

Computed Properties

Exact Mass: 236.9860526g/mol
Monoisotopic Mass: 236.9860526g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 41.6Å²

Experimental Properties

Density: 1.42

5-Chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM188494-1g	5-chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile	102996-33-8	95%	1g	$464	2021-08-05
Chemenu	CM188494-1g	5-chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile	102996-33-8	95%	1g	$401	2023-02-03
Alichem	A049002766-1g	5-Chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile	102996-33-8	95%	1g	$413.03	2023-09-04
Ambeed	A488731-1g	5-Chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile	102996-33-8	95+%	1g	$405.0	2024-04-26

5-Chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile Related Literature

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2. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
3. Acenaphthenic hopanoids, a novel series of aromatised

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4. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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